Cas no 3806-93-7 (2,4,6-Heptanetricarboxylic acid, trimethyl ester)
3806-93-7 structure
Product Name:2,4,6-Heptanetricarboxylic acid, trimethyl ester
CAS No:3806-93-7
MF:C13H22O6
MW:274.310184955597
CID:291550
PubChem ID:71447038
Update Time:2025-04-19
2,4,6-Heptanetricarboxylic acid, trimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Heptanetricarboxylic acid, trimethyl ester
- trimethyl 1-methylhexane-1,3,5-tricarboxylate
- LogP
- Trimethyl heptane-2,4,6-tricarboxylate
- 3806-93-7
- DTXSID20855377
-
- Inchi: 1S/C13H22O6/c1-8(11(14)17-3)6-10(13(16)19-5)7-9(2)12(15)18-4/h8-10H,6-7H2,1-5H3
- InChI Key: XYRDLOWVXCXYQQ-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC(C(=O)OC)C)CC(C(=O)OC)C)=O
Computed Properties
- Exact Mass: 274.14166
- Monoisotopic Mass: 274.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
2,4,6-Heptanetricarboxylic acid, trimethyl ester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3806-93-7 (2,4,6-Heptanetricarboxylic acid, trimethyl ester) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 2177-77-7(Methyl 2-methylvalerate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 110238-91-0(methyl oxane-4-carboxylate)
- 32980-26-0(4-Methoxy-3,3-dimethyl-4-oxobutanoic acid)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
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